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Compound of Interest

Compound Name: Copper fluoride hydroxide

Cat. No.: B084088

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Copper fluoride hydroxide (CAS
No. 13867-72-6) was not publicly available at the time of this writing. The following guidance is
synthesized from available safety information for Copper fluoride hydroxide and more
detailed data from the SDS of closely related compounds, namely Copper(ll) fluoride and
Copper(ll) hydroxide. It is imperative to consult the specific SDS provided by your supplier
before handling this chemical and to conduct a thorough risk assessment for your specific
laboratory conditions.

Copper fluoride hydroxide is a chemical that requires careful handling due to its potential
health hazards. This guide provides essential safety protocols, personal protective equipment
(PPE) recommendations, and disposal procedures to ensure the safety of laboratory
personnel.

Hazard Identification and Personal Protective
Equipment

Copper fluoride hydroxide is classified as harmful if swallowed, a skin and eye irritant, and
may cause respiratory irritation.[1] Proper PPE is critical to minimize exposure.

Summary of Personal Protective Equipment (PPE) Requirements:
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles or a

face shield.

To protect against dust
particles and chemical
splashes, preventing serious

eye irritation or damage.[1]

Skin Protection

Impermeable gloves (e.g.,
nitrile rubber) and a lab coat or

chemical-resistant apron.

To prevent skin contact, which

can cause irritation.[1]

Respiratory Protection

A NIOSH-approved respirator
with a particulate filter is
recommended, especially
when handling powders or

creating dust.

To prevent inhalation of dust,
which may cause respiratory

tract irritation.[1]

Hand Protection

Chemically resistant gloves.

To protect hands from irritation

and chemical burns.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Remove contaminated clothing. Immediately
_ flush the affected area with copious amounts of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.

Do NOT induce vomiting. If the person is
Ingestion conscious, rinse their mouth with water. Seek

immediate medical attention.

Handling and Storage

Proper handling and storage are essential to maintain the chemical's integrity and prevent
accidental exposure.

» Handling:

o

Use in a well-ventilated area, preferably within a chemical fume hood.

[¢]

Avoid generating dust.

[¢]

Wash hands thoroughly after handling.

o

Do not eat, drink, or smoke in the handling area.

o Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.
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o Keep away from incompatible materials such as strong acids and oxidizing agents.
Spill and Disposal Procedures
In the event of a spill, isolate the area and wear the appropriate PPE.
o Spill Cleanup:
o For small spills, carefully sweep or scoop up the material, avoiding dust generation.
o Place the spilled material into a labeled, sealed container for disposal.
o Clean the spill area with a damp cloth.
e Disposal:
o Dispose of waste in accordance with all local, state, and federal regulations.

o Do not dispose of down the drain or in the regular trash.

Experimental Workflow for Safe Handling and
Disposal

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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